Cas no 2680533-07-5 (4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide)

• Product Name: 4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide
• CAS No: 2680533-07-5
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• MDL: MFCD34183597
• CID: 5652421
• PubChem ID: 165913601
• Update Time: 2025-05-26

4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2680533-07-5
• EN300-28269042
• 4-amino-N,N-diethyl-4'-methoxy-[1,1'-biphenyl]-2-sulfonamide
• 4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide

• MDL： MFCD34183597
• Inchi： 1S/C17H22N2O3S/c1-4-19(5-2)23(20,21)17-12-14(18)8-11-16(17)13-6-9-15(22-3)10-7-13/h6-12H,4-5,18H2,1-3H3
• InChI Key： GCJNRYBLZNSMLN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C1C=CC(=CC=1)OC)N)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 334.13511374g/mol
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81Ų

Additional information on 4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide

4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide

The compound 4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide (CAS No: 2680533-07-5) is a highly specialized chemical entity with significant applications in various fields, particularly in the pharmaceutical and material science industries. This compound is characterized by its unique structure, which combines a sulfonamide group with a biphenyl system, making it a versatile molecule for diverse applications.

Recent advancements in chemical synthesis have enabled the precise engineering of such complex molecules, allowing researchers to exploit their unique properties for innovative solutions. The sulfonamide group in this compound is known for its stability and ability to form strong hydrogen bonds, which are crucial in drug design for improving bioavailability and efficacy. The biphenyl system, on the other hand, introduces rigidity and planarity to the molecule, enhancing its potential for use in advanced materials such as organic semiconductors.

One of the most promising areas of research involving this compound is its application in drug discovery. Studies have shown that 4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide exhibits remarkable selectivity towards certain biological targets, making it a valuable lead compound for developing new therapeutic agents. For instance, its ability to modulate enzyme activity has been explored in the context of treating metabolic disorders and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. The biphenyl structure contributes to its aromaticity and conjugation properties, which are essential for applications in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic properties could significantly enhance device performance.

Recent studies have also highlighted the importance of 4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide in understanding the relationship between molecular structure and function. By modifying specific substituents on the biphenyl ring, scientists can tailor the molecule's properties for diverse applications. For example, altering the methoxy group or amino group can influence solubility, stability, and interaction with biological systems.

The synthesis of this compound involves a series of carefully designed reactions that ensure high purity and yield. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to construct the biphenyl core and functionalize it with the desired substituents. These methods not only demonstrate the versatility of modern synthetic chemistry but also pave the way for large-scale production of this compound for industrial use.

In conclusion, 4-amino-N,N-diethyl-4'-methoxy-1,1'-biphenyl-2-sulfonamide (CAS No: 2680533-07-5) stands out as a multifaceted chemical entity with immense potential across various domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both pharmaceutical and materials science technologies.